Cas no 362690-55-9 (1,2,5-trifluoro-3-isothiocyanatobenzene)

• Product Name: 1,2,5-trifluoro-3-isothiocyanatobenzene
• CAS No: 362690-55-9
• MF: C₇H₂F₃NS
• MW: 189.157690525055
• CID: 297168
• PubChem ID: 2760792
• Update Time: 2025-04-19

1,2,5-trifluoro-3-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,5-trifluoro-3-isothiocyanato-
• 1,2,5-Trifluoro-3-isothiocyanatobenzene
• AC1MC3HN
• AG-F-26350
• Benzene, 1,2,5-trifluoro-3-isothiocyanato- (9CI)
• CTK4H6208
• AKOS012108642
• 362690-55-9
• DTXSID70375353
• GEO-03993
• SY329282
• EN300-1693141
• MFCD03093813
• 2,3,5-Trifluorophenyl Isothiocyanate
• 1,2,5-trifluoro-3-isothiocyanatobenzene

• Inchi： 1S/C7H2F3NS/c8-4-1-5(9)7(10)6(2-4)11-3-12/h1-2H
• InChI Key： UCYBFTISLFMERT-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=C(C=1F)F)F

Computed Properties

• Exact Mass: 188.98606
• Monoisotopic Mass: 188.98600473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes